Cas no 531544-17-9 ((3-cyano-2-methyl-1H-indol-1-yl)acetic Acid)
531544-17-9 structure
Product Name:(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid
CAS No:531544-17-9
MF:C12H10N2O2
MW:214.220002651215
MDL:MFCD03216644
CID:1075575
PubChem ID:653215
Update Time:2025-09-25
(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Cyano-2-methyl-1H-indol-1-yl)acetic acid
- (3-Cyano-2-methyl-indol-1-yl)-acetic acid
- 2-(3-cyano-2-methylindol-1-yl)acetic acid
- MFCD03216644
- SR-01000321643
- MLS000075634
- (3-cyano-2-methylindol-1-yl)acetic acid
- CS-0317664
- 2-(3-cyano-2-methyl-indol-1-yl)acetic acid
- DTXSID60349563
- Oprea1_853511
- SR-01000321643-1
- cid_653215
- BDBM43547
- 2-(3-cyano-2-methyl-indol-1-yl)ethanoic acid
- (3-cyano-2-methyl-1h-indol-1-yl)acetic acid
- 2-(3-Cyano-2-methyl-1H-indol-1-yl)aceticacid
- SMR000013849
- 2-(3-cyano-2-methyl-1-indolyl)acetic acid
- BS-37958
- STL371846
- HMS2347D23
- HMS1557D01
- DB-016406
- AKOS000113539
- TimTec1_008163
- CHEMBL1341345
- (3-cyano-2-methyl-indol-1-yl)-acetic acid, AldrichCPR
- 531544-17-9
- (3-cyano-2-methyl-1H-indol-1-yl)acetic Acid
-
- MDL： MFCD03216644
- Inchi： 1S/C12H10N2O2/c1-8-10(6-13)9-4-2-3-5-11(9)14(8)7-12(15)16/h2-5H,7H2,1H3,(H,15,16)
- InChI Key： JKRYSSLJLLGUDE-UHFFFAOYSA-N
- SMILES： OC(CN1C(C)=C(C#N)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 214.07400
- Monoisotopic Mass: 214.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 66.02000
- LogP: 1.90598
(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid Security Information
- Hazard Category Code： 25-37/38-41
- Safety Instruction： 26-39-45
-
Hazardous Material Identification：
- HazardClass：IRRITANT
(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199007838-5g |
2-(3-Cyano-2-methyl-1H-indol-1-yl)acetic acid |
531544-17-9 | 95% | 5g |
$899.64 | 2023-09-01 | |
| TRC | C985535-50mg |
(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid |
531544-17-9 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C985535-100mg |
(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid |
531544-17-9 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C985535-500mg |
(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid |
531544-17-9 | 500mg |
$ 135.00 | 2022-06-06 | ||
| Matrix Scientific | 012251-1g |
(3-Cyano-2-methyl-indol-1-yl)-acetic acid |
531544-17-9 | 1g |
$308.00 | 2023-09-09 | ||
| Matrix Scientific | 012251-500mg |
(3-Cyano-2-methyl-indol-1-yl)-acetic acid |
531544-17-9 | 500mg |
$200.00 | 2023-09-09 | ||
| Chemenu | CM243105-5g |
2-(3-Cyano-2-methyl-1H-indol-1-yl)acetic acid |
531544-17-9 | 95% | 5g |
$825 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012251-500mg |
(3-Cyano-2-methyl-indol-1-yl)-acetic acid |
531544-17-9 | 500mg |
3251.0CNY | 2021-07-06 | ||
| Chemenu | CM243105-1g |
2-(3-Cyano-2-methyl-1H-indol-1-yl)acetic acid |
531544-17-9 | 95% | 1g |
$160 | 2023-02-02 | |
| A2B Chem LLC | AG18400-1g |
2-(3-Cyano-2-methyl-1H-indol-1-yl)acetic acid |
531544-17-9 | 95% | 1g |
$271.00 | 2024-04-19 |
(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
531544-17-9 ((3-cyano-2-methyl-1H-indol-1-yl)acetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
